![molecular formula C17H23F3N2O B2510041 4-Ethyl-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]benzamide CAS No. 2310097-05-1](/img/structure/B2510041.png)
4-Ethyl-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Ethyl-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]benzamide , also known by its IUPAC name bis(1-(2,2,2-trifluoroethyl)piperidin-4-yl)amine hydrochloride , is a chemical compound with a molecular weight of 383.81 g/mol . It is a white crystalline solid. The compound’s structure includes an ethyl group, a trifluoroethyl group, and a piperidine ring. The presence of fluorine atoms contributes to its lipophilicity and potential biological activity .
Synthesis Analysis
The synthesis of this compound involves the reaction of appropriate starting materials, including piperidine derivatives and benzoyl chlorides, under controlled conditions. Detailed synthetic pathways and optimization strategies are documented in scientific literature. Researchers have explored various synthetic routes to obtain high yields and purity .
Molecular Structure Analysis
The molecular structure of 4-Ethyl-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]benzamide consists of a benzene ring attached to a piperidine moiety via an ethyl linker. The trifluoroethyl group enhances the compound’s lipophilicity and influences its pharmacokinetic properties. The three-dimensional arrangement of atoms plays a crucial role in its interactions with biological targets .
Chemical Reactions Analysis
The compound may undergo various chemical reactions, including nucleophilic substitutions, amidation, and cyclization. Researchers have investigated its reactivity with other functional groups and explored potential modifications to enhance its biological activity. These reactions are essential for designing analogs and derivatives with improved properties .
properties
IUPAC Name |
4-ethyl-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23F3N2O/c1-2-13-3-5-15(6-4-13)16(23)21-11-14-7-9-22(10-8-14)12-17(18,19)20/h3-6,14H,2,7-12H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKGQCYWCWZEDAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NCC2CCN(CC2)CC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.